![molecular formula C19H16ClFO3 B5796477 6-chloro-7-[(4-fluorobenzyl)oxy]-4-propyl-2H-chromen-2-one](/img/structure/B5796477.png)
6-chloro-7-[(4-fluorobenzyl)oxy]-4-propyl-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-chloro-7-[(4-fluorobenzyl)oxy]-4-propyl-2H-chromen-2-one, also known as GSK-3β inhibitor VIII, is a small molecule inhibitor that selectively inhibits glycogen synthase kinase-3β (GSK-3β). GSK-3β is a serine/threonine kinase that plays a crucial role in various cellular processes, including glycogen metabolism, cell cycle regulation, and apoptosis. The inhibition of GSK-3β has been shown to have therapeutic potential in various diseases, including cancer, diabetes, and neurodegenerative disorders.
Mechanism of Action
6-chloro-7-[(4-fluorobenzyl)oxy]-4-propyl-2H-chromen-2-oneβ inhibitor VIII selectively inhibits this compoundβ by binding to the ATP-binding site of the enzyme. This compoundβ inhibition leads to the activation of various downstream signaling pathways, including the Wnt/β-catenin pathway, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and physiological effects:
This compoundβ inhibitor VIII has been shown to have various biochemical and physiological effects in preclinical models of diseases. In cancer, this compoundβ inhibition leads to the inhibition of tumor growth and metastasis and sensitizes cancer cells to chemotherapy and radiation therapy. In diabetes, this compoundβ inhibition leads to the improvement of insulin sensitivity and glucose homeostasis. In neurodegenerative disorders, this compoundβ inhibition leads to the reduction of neuroinflammation and the improvement of cognitive function.
Advantages and Limitations for Lab Experiments
6-chloro-7-[(4-fluorobenzyl)oxy]-4-propyl-2H-chromen-2-oneβ inhibitor VIII has several advantages for lab experiments, including its high selectivity and potency for this compoundβ, which allows for the specific inhibition of the enzyme without affecting other kinases. However, this compoundβ inhibitor VIII also has some limitations, including its low solubility in water, which can make it difficult to use in certain assays, and its potential off-target effects, which can complicate the interpretation of the results.
Future Directions
There are several future directions for the development and application of 6-chloro-7-[(4-fluorobenzyl)oxy]-4-propyl-2H-chromen-2-oneβ inhibitor VIII. One direction is the optimization of the synthesis method to improve the yield, purity, and scalability of the compound. Another direction is the development of more potent and selective this compoundβ inhibitors with improved pharmacokinetic properties. Additionally, the application of this compoundβ inhibitor VIII in combination with other therapies, such as chemotherapy and radiation therapy, could lead to improved outcomes in cancer patients. Finally, the investigation of the role of this compoundβ inhibition in other diseases, such as cardiovascular diseases and inflammatory disorders, could lead to the identification of new therapeutic targets.
Synthesis Methods
The synthesis of 6-chloro-7-[(4-fluorobenzyl)oxy]-4-propyl-2H-chromen-2-oneβ inhibitor VIII is a multistep process that involves the reaction of 4-fluorobenzyl alcohol with 6-chloro-4-propylcoumarin in the presence of a base, followed by the reaction of the resulting intermediate with phosphoryl chloride and triethylamine. The final product is obtained after purification by column chromatography and recrystallization.
Scientific Research Applications
6-chloro-7-[(4-fluorobenzyl)oxy]-4-propyl-2H-chromen-2-oneβ inhibitor VIII has been extensively studied in various preclinical models of diseases, including cancer, diabetes, and neurodegenerative disorders. In cancer, this compoundβ inhibition has been shown to sensitize cancer cells to chemotherapy and radiation therapy and inhibit tumor growth and metastasis. In diabetes, this compoundβ inhibition has been shown to improve insulin sensitivity and glucose homeostasis. In neurodegenerative disorders, this compoundβ inhibition has been shown to reduce neuroinflammation and improve cognitive function.
properties
IUPAC Name |
6-chloro-7-[(4-fluorophenyl)methoxy]-4-propylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClFO3/c1-2-3-13-8-19(22)24-17-10-18(16(20)9-15(13)17)23-11-12-4-6-14(21)7-5-12/h4-10H,2-3,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKSPFVBKALCHCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClFO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.